Cas no 58955-83-2 (4-(4-methoxyphenyl)-2,6-dihydro-1,3,5-oxathiazine)

• Product Name: 4-(4-methoxyphenyl)-2,6-dihydro-1,3,5-oxathiazine
• CAS No: 58955-83-2
• MF: C₁₀H₁₁NO₂S
• MW: 209.26484131813
• MDL: MFCD01755428
• CID: 1613388
• PubChem ID: 204088
• Update Time: 2025-10-22

4-(4-methoxyphenyl)-2,6-dihydro-1,3,5-oxathiazine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxyphenyl)-6H-1,3,5-oxathiazine
• 4-(4-methoxyphenyl)-2,6-dihydro-1,3,5-oxathiazine
• AKOS033979094
• DTXSID20974451
• 6H-1,3,5-Oxathiazine, 4-(4-methoxyphenyl)-
• Z1269178765
• 58955-83-2
• EN300-317367
• DIRI 2657
• SCHEMBL11736774
• 4-(4-Methoxyphenyl)-2H,6H-1,3,5-oxathiazine

• MDL： MFCD01755428
• Inchi： 1S/C10H11NO2S/c1-12-9-4-2-8(3-5-9)10-11-6-13-7-14-10/h2-5H,6-7H2,1H3
• InChI Key： PIAHAZMFEBRXRT-UHFFFAOYSA-N
• SMILES： S1COCN=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 209.05113
• Monoisotopic Mass: 209.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• PSA: 30.82

Additional information on 4-(4-methoxyphenyl)-2,6-dihydro-1,3,5-oxathiazine

4-(4-Methoxyphenyl)-2,6-Dihydro-1,3,5-Oxathiazine (CAS No. 58955-83-2): A Comprehensive Overview

The compound 4-(4-methoxyphenyl)-2,6-dihydro-1,3,5-oxathiazine, identified by the CAS registry number CAS No. 58955-83-2, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxathiazines, which are heterocyclic compounds containing oxygen and sulfur atoms in a six-membered ring structure. The presence of the methoxyphenyl group at the 4-position introduces unique electronic and steric properties that make this compound particularly interesting for research and development.

Recent studies have highlighted the importance of oxathiazine derivatives in medicinal chemistry due to their ability to act as scaffolds for drug design. The oxathiazine ring system is known for its versatility in accommodating various substituents, which can be tailored to achieve desired pharmacological properties. For instance, the methoxy group in 4-(4-methoxyphenyl)-2,6-dihydro-1,3,5-oxathiazine enhances the compound's solubility and bioavailability, making it a promising candidate for drug delivery systems.

The synthesis of CAS No. 58955-83-2 involves a multi-step process that typically begins with the preparation of the oxathiane intermediate. This is followed by nucleophilic substitution or cyclization reactions to introduce the methoxyphenyl group at the desired position. Researchers have explored various synthetic pathways to optimize yield and purity, with some methods incorporating green chemistry principles to minimize environmental impact.

In terms of applications, 4-(4-methoxyphenyl)-2,6-dihydro-1,3,5-oxathiazine has shown potential in the field of materials science as well. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in this area have demonstrated that oxathiazine derivatives can exhibit desirable charge transport characteristics when incorporated into polymer blends or thin films.

The structural versatility of this compound also extends to its ability to form stable complexes with metal ions. Such complexes have been investigated for their catalytic activity in organic transformations. For example, studies have shown that metal complexes derived from CAS No. 58955-83-2 can efficiently catalyze reactions such as oxidation and cycloaddition processes under mild conditions.

Beyond its chemical applications, 4-(4-methoxyphenyl)-2,6-dihydro-1,3,5-oxathiazine has garnered attention in the pharmaceutical industry due to its potential as an anti-inflammatory agent. Preclinical studies have indicated that this compound exhibits significant anti-inflammatory activity by modulating key inflammatory pathways. These findings suggest that further research into its therapeutic potential could lead to novel drug candidates for treating conditions such as arthritis and inflammatory bowel disease.

In conclusion, the compound CAS No. 58955-83-2, or 4-(4-methoxyphenyl)-2,6-dihydro-1,3,5-oxathiazine, represents a valuable addition to the arsenal of heterocyclic compounds available for scientific exploration. Its unique structure and diverse functional groups make it a versatile building block for advancing research across multiple disciplines. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, its significance in both academic and industrial settings is expected to grow further.